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Compound of Interest

1-lodo-3,4-
Compound Name: ]
methylenedioxybenzene

Cat. No.: B134573

This guide provides immediate and essential safety protocols, operational plans, and disposal
procedures for handling 1-lodo-3,4-methylenedioxybenzene. It is intended for researchers,
scientists, and drug development professionals to ensure minimal risk and maintain operational
integrity in the laboratory.

Hazard Summary

1-lodo-3,4-methylenedioxybenzene is classified with the following hazards:

Skin Irritation (H315): Causes skin irritation.[1]

Serious Eye Damage (H318): Causes serious eye damage.[1]

Respiratory Irritation (H335): May cause respiratory irritation.[1]

Aquatic Hazard (H412): Harmful to aquatic life with long-lasting effects.[1]

Given its structure as a halogenated aromatic compound, it should be handled with care,
assuming potential for unknown toxicity. Some benzodioxole compounds are known to have
biological activity.

Quantitative Safety Data
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Specific quantitative toxicity data and occupational exposure limits for 1-lodo-3,4-
methylenedioxybenzene are not readily available. The table below summarizes the available
information and provides data for structurally similar compounds for reference. This data should
be used with caution as a guideline for risk assessment.

Parameter Value Source/Analogue
GHS Hazard Codes H315, H318, H335, H412 PubChem[1]
Molecular Weight 248.02 g/mol PubChem[1]
Occupational Exposure Limit )

(OEL) Not Available N/A

LD50 (Oral, Rat) Not Available N/A

LD50 (Dermal, Rabbit) Not Available N/A

LC50 (Inhalation) Not Available N/A

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical when handling 1-lodo-3,4-methylenedioxybenzene.
The following table outlines the recommended PPE.
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PPE Category

Recommendation

Rationale and Notes

Hand Protection

Double gloving
recommended.Inner Glove:
Disposable nitrile gloves.Outer
Glove: Viton or laminate film
(e.g., SilverShield®/4H®)
gloves.[2][3][4]

Standard nitrile gloves offer
poor resistance to halogenated
hydrocarbons.[5] Viton
provides excellent resistance
to aromatic and halogenated
solvents.[2][3] Laminate film
gloves offer the broadest range
of chemical protection and can
be worn under a more
dexterous outer glove.[4][6][7]
[8] Always inspect gloves for
integrity before use and
practice proper removal

techniques.

Eye and Face Protection

Chemical safety goggles are
mandatory. A full-face shield
must be worn over the goggles
when there is a risk of

splashing.

Protects against splashes that
can cause serious eye

damage.

Skin and Body Protection

A chemical-resistant lab coat
must be worn at all times. For
procedures with a higher
potential for exposure,
chemical-resistant coveralls

are recommended.

Provides a barrier against skin
contact and contamination of

personal clothing.

Respiratory Protection

All handling of 1-lodo-3,4-
methylenedioxybenzene
should be conducted within a
certified chemical fume hood. If
a fume hood is not available or
in the event of a significant
spill, a NIOSH-approved

respirator with an organic

Minimizes inhalation of vapors,
which can cause respiratory

irritation.
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vapor/iodine-specific cartridge

iS necessary.

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling 1-lodo-3,4-methylenedioxybenzene is essential for safety.

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylenedioxybenzene]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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